![molecular formula C20H22N2O6S B11602164 methyl 5-[4-(acetyloxy)-3-ethoxyphenyl]-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B11602164.png)
methyl 5-[4-(acetyloxy)-3-ethoxyphenyl]-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Overview
Description
Methyl 5-[4-(acetyloxy)-3-ethoxyphenyl]-2,7-dimethyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate (CAS Number: 1173010-13-3) is a complex heterocyclic compound. Let’s break down its structure:
Core Structure: The compound consists of a thiazolopyrimidine ring fused with a pyrimidine moiety.
Functional Groups: It contains acetyloxy, ethoxy, and methyl groups, contributing to its diverse properties.
Preparation Methods
Synthetic Routes:
Three-Component Condensation:
Other Variants:
Industrial Production:
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: These reactions yield modified derivatives with altered functional groups.
Scientific Research Applications
Chemistry: Used as a building block for designing novel heterocyclic compounds.
Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor).
Medicine: Research on its pharmacological properties and drug development.
Industry: Limited applications due to its rarity.
Mechanism of Action
Targets: Interacts with specific receptors or enzymes.
Pathways: Modulates cellular processes (e.g., signal transduction, metabolism).
Comparison with Similar Compounds
Uniqueness: Its fused thiazolopyrimidine-pyrimidine structure sets it apart.
Similar Compounds:
Properties
Molecular Formula |
C20H22N2O6S |
|---|---|
Molecular Weight |
418.5 g/mol |
IUPAC Name |
methyl 5-(4-acetyloxy-3-ethoxyphenyl)-2,7-dimethyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
InChI |
InChI=1S/C20H22N2O6S/c1-6-27-15-9-13(7-8-14(15)28-12(4)23)17-16(19(25)26-5)10(2)21-20-22(17)18(24)11(3)29-20/h7-9,11,17H,6H2,1-5H3 |
InChI Key |
RKLCHDKVXVPIBY-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C2C(=C(N=C3N2C(=O)C(S3)C)C)C(=O)OC)OC(=O)C |
Origin of Product |
United States |
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